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Compound of Interest

Compound Name: AZ13705339

Cat. No.: B10795839

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the solubility and stability of the
potent PAK1 and PAK2 inhibitor, AZ13705339, in Dimethyl Sulfoxide (DMSOQO). The following
protocols and data are intended to guide researchers in the proper handling and storage of this
compound for reliable experimental outcomes.

Summary of Quantitative Data

The solubility of AZ13705339 in DMSO has been reported with some variability across different
suppliers. This could be attributed to differences in the crystalline form of the compound, purity,
and the specific experimental conditions used for solubility assessment. It is crucial to use
newly opened, anhydrous DMSO for preparing stock solutions, as DMSO is hygroscopic and
the presence of water can impact solubility.[1]
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Parameter

Value Source

Solubility in DMSO

250 mg/mL (396.98 mM) MedchemExpress[1]

225 mg/mL (357.3 mM)

TargetMol[2]

100 mM

R&D Systems

100 mg/mL (156.55 mM)

GlpBio[3]

Sparingly Soluble (1-10
mg/mL)

Cayman Chemical[4]

Storage of Stock Solution in
DMSO

-80°C for up to 6 months MedchemExpress, GlpBio[1][5]

-20°C for up to 1 month

MedchemExpress, GlpBio[1][5]

Below -20°C for several

months

GlpBio[3]

-20°C for up to 3 months

Selleckchem (General

Recommendation)[6]

0-4°C for short term (days to

weeks)

MedKoo Biosciences|[7]

Storage of Solid Compound

-20°C for 3 years MedchemExpress[1]

> 4 years at -20°C

Cayman Chemical[4]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution of AZ13705339 in DMSO

This protocol outlines the steps to prepare a concentrated stock solution of AZ13705339 in

DMSO.

Materials:

e AZ13705339 (solid powder)
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Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the vial containing solid AZ13705339 to room temperature before opening to
prevent moisture condensation.

Weigh the desired amount of AZ13705339 powder and place it in a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the desired concentration. For
example, to prepare a 100 mM stock solution, add the appropriate volume of DMSO to the
corresponding mass of the compound (Molecular Weight: 629.75 g/mol ).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 10-15
minutes.[1][2][3] Gentle warming to 37°C can also aid in dissolution.[3]

Visually inspect the solution to ensure complete dissolution before use.

For storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles.

Protocol 2: Storage and Handling of AZ13705339 Stock
Solutions

Proper storage is critical to maintain the stability and activity of AZ13705339.

Procedure:

Long-term Storage: For long-term storage, it is recommended to store the DMSO stock
solution in aliquots at -80°C for up to 6 months.[1][5] Alternatively, storage at -20°C for up to
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1-3 months is also acceptable.[1][5][6]

o Short-term Storage: For frequent use, aliquots can be stored at 4°C for up to one week.[2]

o Freeze-Thaw Cycles: Minimize the number of freeze-thaw cycles as this can potentially lead
to degradation of the compound. Aliquoting the stock solution is highly recommended.

o Before Use: When ready to use, thaw the frozen aliquot at room temperature or in a 37°C
water bath. Ensure the solution is completely thawed and vortexed gently before making
further dilutions in aqueous media. It is common for compounds to precipitate out of DMSO
when diluted into an aqueous buffer; gentle warming and vortexing can help to redissolve the
compound.[6]

Visualizations
Signaling Pathway of AZ13705339

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.medchemexpress.com/az13705339.html
https://www.glpbio.com/az-13705339.html
https://www.selleckchem.com/qa.html
https://www.targetmol.com/compound/AZ13705339
https://www.selleckchem.com/qa.html
https://www.benchchem.com/product/b10795839/docs?utm_src=pdf-body#application-notes-and-protocols-az13705339-stability-and-solubility-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Membrane

Receptor Tyrosine Kinase

Cytoplasm
v v
MEK PI3K
AZ13705339 AKT

PAK1 / PAK2

Downstream Effectors

Nucleus

Cell Proliferation, Survival, Motility

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Solubility Assessment
. HPLC Analysis
Preparation Visual Inspection
*
Weigh AZ13705339 Add Anhydrous DMSO Vortex / Sonicate Stability Assessment

Store at Different Analyze at Different HPLC Analysis

Temperatures (-80°C, -20°C, 4°C) Time Points (e.g., 1, 3, 6 months) (for degradation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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